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Introduction

The Vonedrine® nasal inhaler, containing the active ingredient phenpromethamine (also
known as phenylpropylmethylamine or N,3-dimethylphenethylamine), was a sympathomimetic
nasal decongestant marketed in the United States from 1943 to 1960.[1] Developed as a
competitor to the popular Benzedrine® (amphetamine) inhaler, Vonedrine offered an alternative
for the relief of nasal congestion. This document provides a detailed technical and historical
overview of the Vonedrine inhaler, its active compound, and the scientific context of its
development and use. Although it has been discontinued for decades, phenpromethamine
has seen a resurgence in recent years as an unapproved ingredient in some dietary
supplements.[1][2][3]

Chemical and Physical Properties

The active ingredient in the Vonedrine inhaler was phenpromethamine, a synthetic compound
belonging to the phenethylamine class of stimulants.
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Property Value

Chemical Name N,B-dimethylphenethylamine
Synonyms Phenylpropylmethylamine, Vonedrine
Molecular Formula C1oH1sN

Molecular Weight 149.24 g/mol

CAS Number 93-88-9

Appearance Not available in historical records
Solubility Not available in historical records
Boiling Point Not available in historical records

Historical Development and Marketing

The Vonedrine nasal inhaler was introduced to the market in 1943 by the Wm. S. Merrell
Company. It was positioned to compete with the Benzedrine inhaler, which contained
amphetamine and was widely used for nasal decongestion. Vonedrine was available over-the-
counter until its withdrawal from the market in 1960.[1] The reasons for its discontinuation are
not explicitly detailed in the available literature but may be linked to the increasing scrutiny of
stimulant inhalers and the development of alternative decongestant therapies.

Mechanism of Action

Phenpromethamine is a sympathomimetic amine that acts as a norepinephrine-dopamine
releasing agent.[1] Its primary pharmacological effect is to stimulate the release of these
catecholamines from presynaptic nerve terminals. This leads to vasoconstriction in the nasal
mucosa, reducing swelling and alleviating nasal congestion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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